2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(5-bromo-2-fluorophenyl)methylidene]acetohydrazide

• CAS No.: 303107-44-0
• Molecular Formula: C16H11BrFN3OS2
• Molecular Weight: 424.3 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-(5-bromo-2-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H11BrFN3OS2/c17-11-5-6-12(18)10(7-11)8-19-21-15(22)9-23-16-20-13-3-1-2-4-14(13)24-16/h1-8H,9H2,(H,21,22)/b19-8+
• InChI Key: FGLBAUWQYQBCSO-UFWORHAWSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)N/N=C/C3=C(C=CC(=C3)Br)F
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NN=CC3=C(C=CC(=C3)Br)F

Description

2-(1,3-Benzothiazol-2-ylsulfanyl)-N'-[(E)-(5-bromo-2-fluorophenyl)methylidene]acetohydrazide is a synthetic organic compound with the molecular formula C 16 H 11 BrFN 3 OS 2 and a molecular weight of 422.31 g/mol . This acetohydrazide derivative features a benzothiazole ring system linked via a sulfanyl-acetohydrazide bridge to a substituted benzylidene group, which contains both bromo and fluoro substituents . The (E)-configuration of the benzylidene double bond is a key structural characteristic. The presence of multiple heteroatoms and aromatic systems in its structure makes it a candidate for various research applications, particularly in the development of novel bioactive molecules. Compounds containing the 1,3-benzothiazole scaffold, similar to the one in this molecule, are known to be of significant interest in medicinal chemistry research . Furthermore, the 1,2,4-triazole ring, a bioisostere for carboxylic acid groups, is a well-documented pharmacophore in antibacterial research, though its presence in this specific compound is not confirmed . Researchers are exploring this compound and its analogs in areas such as antimicrobial development and enzyme inhibition studies. This product is intended for research purposes in laboratory settings only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use.

Preparation Methods

Step 1: Formation of Ethyl 2-(1,3-Benzothiazol-2-ylsulfanyl)acetate

Reagents :

• 2-Mercaptobenzothiazole (1.0 equiv)

• Ethyl chloroacetate (1.1 equiv)

• Triethylamine (1.2 equiv)

• Dimethylformamide (DMF) as solvent

Procedure :

• 2-Mercaptobenzothiazole is dissolved in DMF under nitrogen atmosphere.

• Triethylamine is added dropwise to neutralize HCl generated during the reaction.

• Ethyl chloroacetate is introduced gradually, and the mixture is stirred at 60–65°C for 14 hours.

• The product is precipitated by pouring the reaction mixture into ice-water, followed by filtration and recrystallization from ethanol.

Yield : 87% (brown oil).

Step 2: Hydrazide Formation

Reagents :

• Ethyl 2-(1,3-benzothiazol-2-ylsulfanyl)acetate (1.0 equiv)

• Hydrazine hydrate (99%, 2.0 equiv)

• Methanol as solvent

Procedure :

• The ester intermediate is refluxed with excess hydrazine hydrate in methanol for 24 hours.

• The solvent is evaporated under reduced pressure, yielding the hydrazide as a pale yellow solid.

Yield : 82%.

Key Characterization :

• IR (KBr) : Absorption at 3,250 cm⁻¹ (N–H stretch), 1,660 cm⁻¹ (C=O stretch).

• ¹H NMR (DMSO-d₆) : δ 4.20 (s, 2H, CH₂), 7.30–8.10 (m, 4H, benzothiazole aromatic protons), 9.80 (s, 1H, NH).

Preparation of 5-Bromo-2-fluorobenzaldehyde

While 5-bromo-2-fluorobenzaldehyde is often commercially available, its synthesis from 5-bromo-2-fluoronitrobenzene (CAS 364-73-8) involves:

Nitro Reduction and Oxidation

Reagents :

• 5-Bromo-2-fluoronitrobenzene (1.0 equiv)

• Vinylmagnesium bromide (3.0 equiv) in tetrahydrofuran (THF)

• Ammonium chloride (quench)

Procedure :

• Vinylmagnesium bromide is added to 5-bromo-2-fluoronitrobenzene in THF at −40°C.

• The mixture is stirred for 1.5 hours, quenched with NH₄Cl, and extracted with ethyl acetate.

• The crude product is purified via silica gel chromatography.

Yield : 23.3% (4-bromo-7-fluoro-1H-indole intermediate).

Condensation to Form the Schiff Base

The final step involves the reaction of 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide with 5-bromo-2-fluorobenzaldehyde to yield the target hydrazone.

Reagents :

• 2-(1,3-Benzothiazol-2-ylsulfanyl)acetohydrazide (1.0 equiv)

• 5-Bromo-2-fluorobenzaldehyde (1.0 equiv)

• Absolute ethanol (solvent)

• Glacial acetic acid (catalytic)

Procedure :

• Equimolar amounts of hydrazide and aldehyde are refluxed in ethanol with a few drops of glacial acetic acid for 4–8 hours.

• The product is crystallized by cooling the reaction mixture and filtering the precipitate.

Yield : 70–75% (reported for analogous hydrazones).

Key Characterization :

• IR (KBr) : 1,610 cm⁻¹ (C=N stretch), 1,240 cm⁻¹ (C–S stretch).

• ¹H NMR (DMSO-d₆) : δ 8.45 (s, 1H, CH=N), 7.20–8.10 (m, 7H, aromatic protons), 4.25 (s, 2H, CH₂).

Optimization and Comparative Analysis

Table 1: Reaction Conditions and Yields for Key Steps

Step	Reagents/Conditions	Yield (%)	Source
Ester Synthesis	DMF, Et₃N, 60–65°C, 14 h	87
Hydrazide Formation	MeOH, NH₂NH₂·H₂O, 24 h	82
Schiff Base Formation	EtOH, G.A.A., reflux, 4–8 h	70–75

Critical Factors Affecting Yield:

• Solvent Choice : Ethanol and DMF are optimal for their polarity and boiling points, facilitating both nucleophilic substitution and condensation.

• Catalysis : Glacial acetic acid protonates the carbonyl oxygen, enhancing electrophilicity for Schiff base formation.

• Purification : Silica gel chromatography or recrystallization from ethanol/isopropanol ensures high purity.

Challenges and Solutions

• Steric Hindrance : The benzothiazole and bromo-fluorophenyl groups may impede condensation. Solution: Prolonged reflux (8+ hours) ensures complete reaction.

• Byproduct Formation : Excess hydrazine can lead to dihydrazones. Solution: Strict stoichiometric control (1:1 ratio).

• Crystallization Issues : The product’s low solubility in polar solvents necessitates slow cooling for crystal formation.

Scalability and Industrial Relevance

The synthesis is scalable to multi-gram quantities with consistent yields (>70%). Industrial applications demand:

• Cost-Efficiency : Substituting DMF with toluene in ester synthesis reduces costs without compromising yield.

• Green Chemistry : Microwave-assisted condensation (e.g., 100°C, 30 minutes) reduces reaction time by 80% .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the benzothiazole ring.

Reduction: Reduction reactions can occur at the hydrazide moiety, potentially leading to the formation of hydrazine derivatives.

Substitution: The bromine and fluorine atoms on the phenyl ring can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Hydrazine derivatives.

Substitution: Substituted phenyl derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in coordination chemistry to form metal complexes that act as catalysts in various organic reactions.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology

Antimicrobial Activity: The compound has shown potential as an antimicrobial agent against various bacterial and fungal strains.

Enzyme Inhibition: It can act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Medicine

Drug Development: The compound is being investigated for its potential use in developing new pharmaceuticals, particularly for its antimicrobial and anticancer properties.

Industry

Material Science: It can be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(E)-(5-bromo-2-fluorophenyl)methylidene]acetohydrazide involves its interaction with biological targets such as enzymes and receptors. The compound can bind to the active site of enzymes, inhibiting their activity. It may also interact with cellular receptors, modulating signal transduction pathways. The presence of the benzothiazole ring and the substituted phenyl ring enhances its binding affinity and specificity.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The target compound belongs to a broader class of benzothiazole-hydrazone hybrids. Key structural analogues include:

Compound Name	Substituent (R)	Molecular Weight (g/mol)	Key Biological Activity	Reference
Target Compound	5-bromo-2-fluorophenyl	~419.3*	Under investigation	-
2-(1,3-Benzothiazol-2-ylsulfanyl)-N′-[(E)-(2-bromophenyl)methylidene]acetohydrazide	2-bromophenyl	419.29	Antimicrobial
2-(1,3-Benzothiazol-2-ylsulfanyl)-N′-[(E)-(2-hydroxy-3-methoxyphenyl)methylidene]acetohydrazide	2-hydroxy-3-methoxyphenyl	403.47	Antioxidant
N′-[(E)-(5-Bromo-2-hydroxyphenyl)methylidene]-2-{[5-(4-bromophenyl)-4-(2-methylprop-2-en-1-yl)...}	5-bromo-2-hydroxyphenyl + triazole	623.44	Antifungal
(E)-N’-(5-bromo-2-hydroxybenzylidene)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)acetohydrazide	5-bromo-2-hydroxyphenyl + triazole	444.25	Anticancer (in silico)
2-(1,3-Benzothiazol-2-ylsulfanyl)-N'-(5-bromo-2-methoxybenzylidene)acetohydrazide	5-bromo-2-methoxyphenyl	451.35	Anticonvulsant

*Calculated based on molecular formula.

Key Observations :

• Halogenation: Bromine at the 5-position (as in the target compound) is common in analogues with antifungal and anticonvulsant activities.
• Hydroxy/Methoxy Groups : Substituents like 2-hydroxy-3-methoxy () enhance antioxidant activity but may reduce bioavailability due to increased polarity .
• Triazole Additions : Compounds with triazole moieties () exhibit enhanced antifungal and anticancer activities, likely due to improved π-π interactions with biological targets .

Pharmacological and Physicochemical Comparisons

• Antimicrobial Activity : The 2-bromophenyl analogue () showed moderate activity against E. coli (MIC = 32 µg/mL), while the triazole-containing derivative () displayed stronger antifungal activity against C. albicans (MIC = 8 µg/mL) .
• Anticonvulsant Potential: The 5-bromo-2-methoxy analogue () reduced seizure duration by 60% in rodent models at 50 mg/kg, attributed to benzothiazole-mediated modulation of GABA receptors .
• Solubility : The target compound’s fluorine substituent may improve solubility in polar solvents compared to bromine-only analogues, as seen in similar fluorinated hydrazones (e.g., logP = 2.8 vs. 3.5 for brominated derivatives) .

Biological Activity

2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(E)-(5-bromo-2-fluorophenyl)methylidene]acetohydrazide is a compound of interest due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article provides a detailed overview of its biological activity, synthesizing data from various studies and case reports.

• Molecular Formula : C16H11BrFN3OS2
• Molecular Weight : 478.43 g/mol
• CAS Number : 588682-27-3

Biological Activity Overview

Research has indicated that compounds with similar structures exhibit significant antitumor and antimicrobial properties. The presence of the benzothiazole moiety is often linked to enhanced biological activity.

Antitumor Activity

Recent studies have explored the antitumor potential of benzothiazole derivatives. For instance, a study evaluated compounds with similar structures against several human lung cancer cell lines (A549, HCC827, and NCI-H358). These studies utilized both 2D and 3D cell culture methods to assess cytotoxicity and cell proliferation.

Table 1: Antitumor Activity of Related Compounds

Compound	Cell Line	IC50 (μM)	Assay Type
Compound 5	A549	2.12 ± 0.21	2D
Compound 6	HCC827	5.13 ± 0.97	2D
Compound 8	NCI-H358	6.75 ± 0.19	2D
Compound 15	A549	Non-active	3D

These findings suggest that compounds with similar structural features to our compound may exhibit promising antitumor activity, particularly under specific assay conditions .

Antimicrobial Activity

The antimicrobial efficacy of benzothiazole derivatives has also been documented. In a study evaluating various derivatives against Gram-positive and Gram-negative bacteria, certain compounds showed notable antibacterial activity.

Table 2: Antimicrobial Activity of Benzothiazole Derivatives

Compound	Target Bacteria	Minimum Inhibitory Concentration (MIC)
Compound A	E. coli	32 μg/mL
Compound B	S. aureus	16 μg/mL
Compound C	S. cerevisiae	>64 μg/mL

The results indicate that while some derivatives are effective against specific bacterial strains, further optimization is necessary to enhance their efficacy and reduce toxicity to normal cells .

Case Studies

Several case studies have highlighted the therapeutic potential of benzothiazole derivatives in clinical settings:

• Case Study on Lung Cancer Treatment :
  A patient treated with a related compound showed a significant reduction in tumor size after six weeks of therapy, indicating the potential effectiveness of such compounds in clinical oncology.
• Antimicrobial Treatment in Infections :
  In a clinical trial involving patients with resistant bacterial infections, a benzothiazole derivative was administered, resulting in improved outcomes compared to standard treatments.

Q & A

Basic: What are the standard synthetic routes for preparing this compound, and how can reaction conditions be optimized?

The synthesis typically involves a condensation reaction between 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide and 5-bromo-2-fluorobenzaldehyde. Key steps include:

• Hydrazone formation : Refluxing equimolar ratios of the hydrazide and aldehyde in ethanol with glacial acetic acid as a catalyst (similar to fluorinated hydrazone synthesis) .
• Purification : Chromatography (e.g., silica gel) or recrystallization (e.g., aqueous ethanol) to isolate the product .
• Optimization : Adjusting solvent polarity, temperature (70–100°C), and reaction time (4–6 hours) to maximize yield. TLC monitoring (chloroform:methanol 7:3) ensures reaction completion .

Basic: Which spectroscopic and analytical methods are critical for characterizing this compound?

Essential techniques include:

• IR spectroscopy : Identify key functional groups (e.g., N-H stretch at ~3280 cm⁻¹, C=O at ~1688 cm⁻¹) .
• NMR (¹H/¹³C) : Confirm hydrazone geometry (E/Z) via imine proton signals (δ 8.0–8.2 ppm) and aromatic substituent patterns .
• Mass spectrometry : Verify molecular weight (e.g., m/z 390–450 range for similar derivatives) .
• Elemental analysis : Validate purity and stoichiometry .

Advanced: How can crystallographic data resolve ambiguities in structural elucidation?

X-ray crystallography using programs like SHELXL provides definitive proof of:

• Stereochemistry : Absolute configuration of the hydrazone bond (E-configuration preferred in similar compounds) .
• Intermolecular interactions : Hydrogen bonding (e.g., N-H···O=C) and π-π stacking, which influence stability and bioactivity .
• Validation : Cross-checking with NMR/IR data to resolve discrepancies in tautomerism or isomerism .

Advanced: How do structural modifications (e.g., halogen substitution) impact biological activity?

Comparative studies on analogs reveal:

• Halogen effects : Bromine and fluorine enhance antimicrobial activity (e.g., MIC values 13.3–26.6 µg/mL against E. coli and K. pneumoniae) by increasing lipophilicity and target binding .
• Triazole/benzothiazole moieties : Improve antioxidant and anticancer activity via radical scavenging and enzyme inhibition (e.g., 70% cell viability in cytotoxicity assays) .
• Methodology : Use SAR (Structure-Activity Relationship) models and molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like kinase receptors .

Advanced: How should researchers address contradictions in bioassay data across studies?

Example: Discrepancies in MIC values may arise from:

• Strain variability : Use standardized strains (e.g., ATCC/MCC collections) and protocols (CLSI guidelines) .
• Solubility issues : Pre-dissolve compounds in DMSO (<1% v/v) to avoid false negatives .
• Statistical validation : Perform triplicate assays with positive controls (e.g., ciprofloxacin for bacteria) and report mean ± SD .

Advanced: What strategies enhance the compound’s pharmacokinetic profile for therapeutic applications?

• Prodrug design : Introduce hydrolyzable groups (e.g., esters) to improve bioavailability .
• CYP450 inhibition assays : Assess metabolic stability using liver microsomes .
• Molecular dynamics simulations : Predict binding persistence with targets (e.g., >100 ns simulations for stability analysis) .

Basic: What are the safety protocols for handling this compound in the lab?

• PPE : Gloves, lab coat, and goggles to avoid dermal/ocular exposure.
• Ventilation : Use fume hoods during synthesis due to volatile solvents (e.g., ethanol, DCM) .
• Waste disposal : Neutralize acidic/byproduct waste before disposal .

Advanced: How can computational tools streamline drug discovery workflows for this compound?

• Virtual screening : Identify novel targets using databases like PDB or ChEMBL .
• ADMET prediction : Software like SwissADME evaluates absorption, toxicity, and BBB permeability .
• QSAR modeling : Correlate substituent effects (e.g., logP, polar surface area) with bioactivity .

Table 1: Key Biological Activities of Analogous Compounds

Derivative	Antimicrobial (MIC, µg/mL)	Anticancer (% Viability)	Antioxidant (IC50, µM)	Reference
Fluorinated hydrazone	13.3 (E. coli)	N/A	45.2	[15]
Benzoxazole analog	26.6 (K. pneumoniae)	72% (MCF-7)	38.7	[8]